Cas no 942474-23-9 (3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline)

• Product Name: 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline
• CAS No: 942474-23-9
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• MDL: MFCD09027710
• CID: 2129963
• Update Time: 2025-06-08

3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Piperidin-1-yl-4-(methylsulphonyl)aniline
• 3-(PIPERIDIN-1-YL)-4-(METHYLSULFONYL)ANILINE
• 4-(Methylsulfonyl)-3-(piperidin-1-yl)aniline
• 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline

• MDL： MFCD09027710
• Inchi： 1S/C12H18N2O2S/c1-17(15,16)12-6-5-10(13)9-11(12)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8,13H2,1H3
• InChI Key： AWAXQNDPZPSFKB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1N1CCCCC1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Topological Polar Surface Area: 71.8

Experimental Properties

• Melting Point: 194-195°C

3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline

Recent Advances in the Study of 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline (CAS: 942474-23-9)

3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline (CAS: 942474-23-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structural features, including the piperidine ring and methylsulfonyl group, contribute to its unique chemical and biological properties. Researchers have explored its role as a building block in the synthesis of more complex molecules, as well as its potential as a bioactive agent. Recent literature indicates that 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline may exhibit activity against specific biological targets, making it a promising candidate for further investigation in drug development programs.

One of the key areas of interest is the compound's potential application in central nervous system (CNS) disorders. Preliminary studies suggest that it may interact with neurotransmitter systems, although the exact mechanisms remain under investigation. Additionally, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), have been the subject of recent research efforts to evaluate its suitability as a drug candidate.

Recent synthetic methodologies have focused on optimizing the production of 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline with high yield and purity. Advances in catalytic systems and reaction conditions have improved the efficiency of its synthesis, facilitating further biological evaluation. These developments are crucial for scaling up production and ensuring consistent quality in preclinical and clinical studies.

In the context of structure-activity relationship (SAR) studies, modifications to the core structure of 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline have been explored to enhance its biological activity and selectivity. Researchers have investigated various derivatives to identify compounds with improved therapeutic profiles, reduced side effects, and better pharmacokinetic properties. These efforts are part of a broader strategy to develop novel treatments for diseases with high unmet medical needs.

The safety and toxicological profile of 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline have also been examined in recent studies. Preliminary data indicate that the compound exhibits a favorable safety profile in vitro and in animal models, supporting its potential for further development. However, comprehensive toxicology studies are still needed to fully assess its risk-benefit ratio in humans.

In conclusion, 3-(Piperidin-1-yl)-4-(methylsulfonyl)aniline (CAS: 942474-23-9) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and potential biological activities make it a valuable compound for drug discovery efforts. Continued research into its mechanisms of action, synthetic optimization, and therapeutic applications will be essential to fully realize its potential in addressing critical medical challenges.